Cas no 1400760-21-5 (tert-butyl N-({3-[(methanesulfonyloxy)methyl]phenyl}methyl)carbamate)

• Product Name: tert-butyl N-({3-[(methanesulfonyloxy)methyl]phenyl}methyl)carbamate
• CAS No: 1400760-21-5
• MF: C₁₄H₂₁NO₅S
• MW: 315.385243177414
• CID: 2117563
• Update Time: 2023-11-19

tert-butyl N-({3-[(methanesulfonyloxy)methyl]phenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({3-[(methanesulfonyloxy)methyl]phenyl}methyl)carbamate
• CID 101043297
• Carbamic acid, N-[[3-[[(methylsulfonyl)oxy]methyl]phenyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO5S/c1-14(2,3)20-13(16)15-9-11-6-5-7-12(8-11)10-19-21(4,17)18/h5-8H,9-10H2,1-4H3,(H,15,16)
• InChI Key： VMOJKXFYYTUSAI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1=CC=CC(=C1)CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 435
• Topological Polar Surface Area: 90.1

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 501.1±43.0 °C(Predicted)
• pka: 12.09±0.46(Predicted)